Cas no 55536-71-5 (Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate)

• Product Name: Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate
• CAS No: 55536-71-5
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• MDL: MFCD01882057
• CID: 56782
• PubChem ID: 253659689
• Update Time: 2025-05-23

Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 2,6-Dimethyl-1,4-dihydro-pyridine-3,5-dicarboxylic acid di-tert-butyl ester
• Di-tert-butyl 1,4-Dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate
• ditert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 1,4-Dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Di-tert-butyl Ester
• D4311
• DTXSID50403466
• SCHEMBL2150834
• SY052983
• CS-0182158
• WSWDAKKWVAVVAI-UHFFFAOYSA-N
• Di-tert-butyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, 97%
• 55536-71-5
• AS-47939
• MFCD01882057
• AKOS016014048
• AMY31780
• F17060
• DB-360272
• 3,5-DI-TERT-BUTYL 2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE
• Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate

• MDL： MFCD01882057
• Inchi： 1S/C17H27NO4/c1-10-12(14(19)21-16(3,4)5)9-13(11(2)18-10)15(20)22-17(6,7)8/h18H,9H2,1-8H3
• InChI Key： WSWDAKKWVAVVAI-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)NC(C)=C(C(=O)OC(C)(C)C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.19400
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 142-149 °C
• PSA: 64.63000
• LogP: 3.53990
• Sensitiveness: Sensitive to air

Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
• Other Chemical Reagents

Additional information on Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate

Comprehensive Guide to Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate (CAS No. 55536-71-5)

Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate (CAS No. 55536-71-5) is a highly specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This ester derivative of pyridine has gained significant attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly exploring its potential in drug discovery, catalysis, and polymeric materials, aligning with the growing demand for sustainable and efficient chemical processes.

The molecular structure of Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate features a pyridine core substituted with two tert-butyl ester groups and two methyl groups, offering steric hindrance and electronic modulation. These characteristics are critical in asymmetric synthesis and ligand design, where precision and selectivity are paramount. Recent studies highlight its role in metal-organic frameworks (MOFs) and coordination polymers, addressing modern challenges in green chemistry and carbon capture technologies.

One of the most searched questions about CAS No. 55536-71-5 revolves around its synthetic applications and scalability. Industry professionals often inquire about optimized protocols for its preparation, given its relevance in high-value fine chemicals. The compound’s stability under various conditions also makes it a candidate for long-term storage solutions in research laboratories. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques has been a trending topic in academic forums.

From an environmental perspective, Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate is being evaluated for its biodegradability and low toxicity profile, which align with global initiatives like REACH compliance and green manufacturing. Its potential as a bio-based intermediate is particularly appealing to sectors focused on circular economy principles. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and performance in end-use applications.

In summary, Di-tert-butyl 2,6-dimethylpyridine-3,5-dicarboxylate (CAS No. 55536-71-5) represents a versatile building block in modern chemistry. Its integration into cutting-edge research and industrial processes underscores its importance in advancing sustainable chemical innovation. As demand grows for specialty chemicals with minimal environmental impact, this compound is poised to play a pivotal role in shaping future technologies.